3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid

• IUPAC Name: 3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid
• InChI: InChI=1S/C18H16FNO3/c1-23-13-5-2-11(3-6-13)18-14(7-9-17(21)22)15-10-12(19)4-8-16(15)20-18/h2-6,8,10,20H,7,9H2,1H3,(H,21,22)
• InChI Key: XLUUZCZMTANOOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C3=C(N2)C=CC(=C3)F)CCC(=O)O
• Molecular Formula: C18H16FNO3
• Molecular Weight: 313.3 g/mol

Description

“3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid” is a chemical compound with the CAS Number: 924220-43-9. It has a molecular weight of 313.33. The IUPAC name for this compound is 3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid” is 1S/C18H16FNO3/c1-23-13-5-2-11(3-6-13)18-14(7-9-17(21)22)15-10-12(19)4-8-16(15)20-18/h2-6,8,10,20H,7,9H2,1H3,(H,21,22). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The melting point of “3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid” is between 136-137 degrees Celsius. It is a powder at room temperature.

Scientific Research Applications

Anticancer Properties

• Application : 3-[5-fluoro-2-(4-methoxyphenyl)-1H-indol-3-yl]propanoic acid exhibits promising cytotoxicity against cancer cells. .

PPAR Agonist Design

• Application : Scientists have designed triple-acting PPARα, -γ, and -δ agonists based on this compound’s structure. .

Radiolabeling for Imaging

• .

Antiviral Activity

• Application : 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives, including our compound, were tested in vitro against RNA and DNA viruses. .

Heterocyclic Synthesis Methods

• Application : Researchers investigate innovative methods to construct indoles, including our compound, as a moiety in selected alkaloids. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for developing new therapeutic derivatives .

Mode of Action

Indole derivatives are known to interact with their targets in a way that allows them to exert various biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives are known to influence a broad range of biological activities, suggesting that they may affect multiple biochemical pathways . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The physical properties of the compound, such as its melting point, boiling point, and density, can be found . These properties can influence the compound’s bioavailability and pharmacokinetics.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Action Environment

Like other organic compounds, general laboratory safety measures should be taken when handling this compound, including wearing appropriate personal protective equipment and ensuring operations are conducted in a well-ventilated environment .